Cas no 105807-55-4 (1,2-bis(4-benzylpiperazin-1-yl)ethane-1,2-dione)
105807-55-4 structure
Product Name:1,2-bis(4-benzylpiperazin-1-yl)ethane-1,2-dione
CAS No:105807-55-4
MF:C24H30N4O2
MW:406.520605564117
CID:1165869
PubChem ID:3821144
Update Time:2025-04-20
1,2-bis(4-benzylpiperazin-1-yl)ethane-1,2-dione Chemical and Physical Properties
Names and Identifiers
-
- 1,2-bis(4-benzylpiperazin-1-yl)ethane-1,2-dione
- Piperazine, 1,1'-(1,2-dioxo-1,2-ethanediyl)bis[4-(phenylmethyl)-
- AC1MXTKM
- SureCN10825084
- ACMC-20m913
- STOCK3S-20205
- CTK0G4606
- MolPort-001-526-753
- STK086756
- Piperazine, 1,1'-(1,2-dioxo-1,2-ethanediyl)bis[4-(phenylmethyl)-; AC1MXTKM; SureCN10825084; ACMC-20m913; STOCK3S-20205; CTK0G4606; MolPort-001-526-753; STK086756;
- DTXSID20396876
- BIS(4-BENZYLPIPERAZIN-1-YL)ETHANE-1,2-DIONE
- AKOS003280091
- SCHEMBL10825084
- 105807-55-4
-
- Inchi: 1S/C24H30N4O2/c29-23(27-15-11-25(12-16-27)19-21-7-3-1-4-8-21)24(30)28-17-13-26(14-18-28)20-22-9-5-2-6-10-22/h1-10H,11-20H2
- InChI Key: SXZDTXQSEVDSJF-UHFFFAOYSA-N
- SMILES: O=C(C(N1CCN(CC2C=CC=CC=2)CC1)=O)N1CCN(CC2C=CC=CC=2)CC1
Computed Properties
- Exact Mass: 406.2371
- Monoisotopic Mass: 406.23687621g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 30
- Rotatable Bond Count: 4
- Complexity: 506
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.2
- Topological Polar Surface Area: 47.1Ų
Experimental Properties
- PSA: 47.1
1,2-bis(4-benzylpiperazin-1-yl)ethane-1,2-dione Related Literature
-
Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
-
Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
-
Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
-
Mei Zhang,Jingjing Guo,Tingting Liu,Zhanyu He,Majeed Irfan,Zujin Zhao,Zhuo Zeng J. Mater. Chem. C, 2020,8, 14919-14924
-
Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
105807-55-4 (1,2-bis(4-benzylpiperazin-1-yl)ethane-1,2-dione) Related Products
- 13754-41-1(4-Benzylpiperazin-2-one)
- 59702-21-5(1-Benzylpiperazin-2-one)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
Recommended suppliers
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Gold Member
CN Supplier
Reagent
Nanjing Jubai Biopharm
Gold Member
CN Supplier
Bulk
Hubei Cuiyuan Biotechnology Co.,Ltd
Gold Member
CN Supplier
Reagent
Amadis Chemical Company Limited
Gold Member
CN Supplier
Reagent
Shandong Feiyang Chemical Co., Ltd
Gold Member
CN Supplier
Bulk